Cas no 53214-38-3 (N-methyl-2-propylpentan-1-amine hydrochloride (1:1))

N-methyl-2-propylpentan-1-amine hydrochloride (1:1) structure
53214-38-3 structure
Product Name:N-methyl-2-propylpentan-1-amine hydrochloride (1:1)
CAS No:53214-38-3
MF:C9H22ClN
MW:179.73068189621
CID:1581354
PubChem ID:104441
Update Time:2025-04-21

N-methyl-2-propylpentan-1-amine hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • N-methyl-2-propylpentan-1-amine hydrochloride (1:1)
    • 1-pentanamine, N-methyl-2-propyl-, hydrochloride (1:1)
    • N-Methyl-2-propylpentylamine hydrochloride
    • 53214-38-3
    • DTXSID60967746
    • N-Methyl-2-propylpentan-1-amine--hydrogen chloride (1/1)
    • Pentylamine, N-methyl-2-propyl-, hydrochloride
    • Inchi: 1S/C9H21N.ClH/c1-4-6-9(7-5-2)8-10-3;/h9-10H,4-8H2,1-3H3;1H
    • InChI Key: GFAHHDWBIRSSPA-UHFFFAOYSA-N
    • SMILES: Cl.N(C)CC(CCC)CCC

Computed Properties

  • Exact Mass: 179.14426
  • Monoisotopic Mass: 179.1440774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 55.7
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03
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